Cas no 1952904-40-3 (1-[2-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-2-oxoethyl]azepan-2-one)

• Product Name: 1-[2-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-2-oxoethyl]azepan-2-one
• CAS No: 1952904-40-3
• MF: C₁₈H₂₉N₃O₃
• MW: 335.441164731979
• CID: 6360534
• PubChem ID: 128540135
• Update Time: 2025-06-03

1-[2-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-2-oxoethyl]azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1952904-40-3
• EN300-26575889
• AKOS031953186
• 1-[2-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-2-oxoethyl]azepan-2-one
• Z2232510027
• 1-{2-[4-(3,3-dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-2-oxoethyl}azepan-2-one

• Inchi： 1S/C18H29N3O3/c1-18(2)16(19-17(18)24)13-7-10-20(11-8-13)15(23)12-21-9-5-3-4-6-14(21)22/h13,16H,3-12H2,1-2H3,(H,19,24)
• InChI Key： JKBKGIRVAWAIET-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C(C2CCN(C(CN3C(CCCCC3)=O)=O)CC2)N1

Computed Properties

• Exact Mass: 335.22089180g/mol
• Monoisotopic Mass: 335.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.7Ų

Additional information on 1-[2-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-2-oxoethyl]azepan-2-one

Comprehensive Analysis of 1-[2-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-2-oxoethyl]azepan-2-one (CAS No. 1952904-40-3)

The compound 1-[2-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-2-oxoethyl]azepan-2-one (CAS No. 1952904-40-3) is a highly specialized organic molecule with a unique structural framework. This compound features a combination of azepan-2-one and 3,3-dimethyl-4-oxoazetidin-2-yl moieties, linked through a piperidine core. Its intricate architecture makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of both lactam and azetidinone functional groups suggests potential applications in targeting enzymatic pathways or modulating protein-protein interactions.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1-[2-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-2-oxoethyl]azepan-2-one due to their versatility in drug design. Researchers are particularly intrigued by its potential role in addressing neurodegenerative diseases and inflammatory disorders, which are among the most searched topics in biomedical literature. The compound's piperidine and azepanone components are known to interact with central nervous system targets, making it a candidate for further exploration in neurological therapeutics.

The synthesis of CAS No. 1952904-40-3 involves multi-step organic reactions, including amide coupling and ring-closing strategies. Its 3,3-dimethylazetidinone segment is particularly noteworthy, as this scaffold is often associated with bioactive molecules in medicinal chemistry. The compound's lipophilicity and molecular weight are within the desirable range for blood-brain barrier penetration, a critical factor for CNS-targeting drugs. These properties align with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles.

From a structural perspective, the 1-[2-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-2-oxoethyl]azepan-2-one molecule exhibits a balanced ratio of hydrogen bond donors and acceptors, which is crucial for drug-likeness. This characteristic has sparked discussions in online forums and AI-driven drug discovery platforms, where users frequently inquire about small molecule optimization techniques. The compound's sp3-rich framework also aligns with modern preferences for three-dimensionality in lead compounds, a hot topic in computational chemistry circles.

In the context of green chemistry initiatives, the environmental impact of synthesizing such complex molecules is often questioned. However, 1952904-40-3 demonstrates potential for atom-economical production methods, as suggested by its retrosynthetic analysis. This aspect resonates with the increasing public interest in sustainable pharmaceuticals, a frequently searched term in academic databases. The compound's biodegradability potential and metabolic stability further enhance its appeal for next-generation drug development.

Patent literature reveals that derivatives of azepan-2-one and 3,3-dimethylazetidinone have shown promise in various therapeutic areas. While CAS 1952904-40-3 itself may not yet be clinically approved, its structural analogs appear in investigations for pain management and cognitive enhancement applications. These connections make it relevant to current healthcare discussions about non-opioid analgesics and nootropic compounds, which dominate many health-related search queries.

The analytical characterization of 1-[2-[4-(3,3-Dimethyl-4-oxoazetidin-2-yl)piperidin-1-yl]-2-oxoethyl]azepan-2-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's stereochemical purity and conformational stability, parameters that are critical for structure-activity relationship studies. The growing integration of AI-assisted spectral analysis in such characterizations reflects the compound's relevance to digital chemistry trends.

As the pharmaceutical industry shifts toward targeted therapies, the piperidine-azetidinone-azepanone hybrid structure of this compound offers intriguing possibilities. Its potential interactions with G-protein coupled receptors (GPCRs) and kinase enzymes are subjects of ongoing computational modeling studies. These investigations align with popular searches about personalized treatment options and mechanism-based drug design, positioning 1952904-40-3 as a compound worth watching in innovative medicine development.